Cas no 2165483-38-3 ((1R,3S)-3-(trifluoromethyl)cyclopentane-1-carboxylic acid)

• Product Name: (1R,3S)-3-(trifluoromethyl)cyclopentane-1-carboxylic acid
• CAS No: 2165483-38-3
• MF: C₇H₉F₃O₂
• MW: 182.140372991562
• CID: 4641655
• Update Time: 2025-05-22

(1R,3S)-3-(trifluoromethyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3S)-3-(trifluoromethyl)cyclopentane-1-carboxylic acid

• Inchi： 1S/C7H9F3O2/c8-7(9,10)5-2-1-4(3-5)6(11)12/h4-5H,1-3H2,(H,11,12)/t4-,5+/m1/s1
• InChI Key： NYAYYEZWRSHEMJ-UHNVWZDZSA-N
• SMILES： [C@@H]1(C(O)=O)CC[C@H](C(F)(F)F)C1

Additional information on (1R,3S)-3-(trifluoromethyl)cyclopentane-1-carboxylic acid

Chemical Profile: (1R,3S)-3-(Trifluoromethyl)cyclopentane-1-carboxylic Acid (CAS No. 2165483-38-3)

Introduction to (1R,3S)-3-(Trifluoromethyl)cyclopentane-1-carboxylic Acid

(1R,3S)-3-(Trifluoromethyl)cyclopentane-1-carboxylic acid is a structurally unique organic compound with the CAS registry number 2165483-38-3. This compound belongs to the class of cyclopentane carboxylic acids, featuring a trifluoromethyl group at the 3-position of the cyclopentane ring. The stereochemistry of this compound is defined by its (1R,3S) configuration, which plays a critical role in its physical and chemical properties. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and advanced materials.

Structural Features and Synthesis

The molecular structure of (1R,3S)-3-(trifluoromethyl)cyclopentane-1-carboxylic acid is characterized by a cyclopentane ring with a carboxylic acid group at position 1 and a trifluoromethyl group at position 3. The trifluoromethyl group introduces electron-withdrawing effects, which significantly influence the reactivity and stability of the molecule. The synthesis of this compound typically involves multi-step processes, including alkylation, oxidation, and stereoselective reactions. Recent advancements in asymmetric catalysis have enabled the efficient synthesis of this compound with high enantiomeric purity.

Physical and Chemical Properties

This compound exhibits distinct physical properties due to its unique structure. It has a melting point of approximately 150°C and a boiling point around 250°C under standard conditions. The presence of the trifluoromethyl group enhances the compound's stability against thermal degradation. Chemically, it is moderately acidic due to the carboxylic acid functional group, with a pKa value around 4.5. Its solubility in common solvents such as water and organic solvents is moderate to high, depending on the solvent's polarity.

Applications in Pharmaceutical Research

(1R,3S)-3-(Trifluoromethyl)cyclopentane-1-carboxylic acid has shown promising potential in drug discovery programs targeting various therapeutic areas. Recent studies have highlighted its ability to modulate key biological pathways associated with inflammation, cancer, and neurodegenerative diseases. For instance, researchers have demonstrated that this compound can inhibit specific kinases involved in cellular signaling processes. Its stereochemistry is particularly important for achieving desired pharmacokinetic profiles and minimizing off-target effects.

Role in Agrochemical Development

In addition to pharmaceutical applications, this compound has been explored for its potential in agrochemicals. Studies indicate that it may act as an effective herbicide or fungicide due to its ability to disrupt specific metabolic pathways in plants and pathogens. Recent research has focused on optimizing its bioavailability and reducing environmental toxicity while maintaining efficacy.

Recent Research Highlights

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (1R,3S)-3-(trifluoromethyl)cyclopentane-1-carboxylic acid. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly alters the electron density distribution across the molecule, enhancing its electrophilic character at specific sites. This understanding has facilitated the design of novel derivatives with improved biological activity.

Safety and Handling Considerations

While handling this compound, standard laboratory safety protocols should be followed to ensure safe working conditions. It is recommended to wear appropriate personal protective equipment (PPE), including gloves and goggles, when working with this material. Proper ventilation should be maintained to avoid exposure to vapors or dust.

Conclusion

(1R,3S)-3-(Trifluoromethyl)cyclopentane-1-carboxylic acid (CAS No. 2165483-38-3) stands out as a versatile compound with diverse applications across multiple industries. Its unique structure and stereochemistry make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.